N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H13FN6O3/c17-12-3-7-13(8-4-12)22-15(19-20-21-22)10-18-16(24)9-11-1-5-14(6-2-11)23(25)26/h1-8H,9-10H2,(H,18,24)
• InChI Key: YUZKOTACUYLACR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NCC2=NN=NN2C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C16H13FN6O3
• Molecular Weight: 356.31 g/mol

Description

N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(4-nitrophenyl)acetamide, commonly known as FNTA, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the tetrazole family of compounds and is classified as a nonsteroidal anti-inflammatory drug (NSAID). FNTA has been shown to exhibit anti-inflammatory and analgesic properties, making it a promising candidate for further investigation in the field of pharmacology.

Scientific Research Applications

Anticancer Applications

Research into related compounds, such as 5-methyl-4-phenyl thiazole derivatives, has shown potential anticancer activity, particularly against human lung adenocarcinoma cells. These compounds were synthesized and studied for their selective cytotoxicity, indicating a possible pathway for the development of anticancer therapies utilizing similar molecular structures (Evren et al., 2019).